5,5-Dichloro-3-methyl-2-(propan-2-yl)pent-4-enoic acid

• CAS No.: 79994-88-0
• Molecular Formula: C9H14Cl2O2
• Molecular Weight: 225.11 g/mol
• IUPAC Name: 5,5-dichloro-3-methyl-2-propan-2-ylpent-4-enoic acid
• InChI: InChI=1S/C9H14Cl2O2/c1-5(2)8(9(12)13)6(3)4-7(10)11/h4-6,8H,1-3H3,(H,12,13)
• InChI Key: QZMKXBQHVBRDKP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(C)C=C(Cl)Cl)C(=O)O

Description

5,5-Dichloro-3-methyl-2-(propan-2-yl)pent-4-enoic acid is a useful research compound. Its molecular formula is C9H14Cl2O2 and its molecular weight is 225.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 23.41 g (0.0925 mol) of ethyl 5,5-dichloro-3-methyl-2-isopropyl-4-pentenoate, 11.10 g (0.278 mol) of sodium hydroxide, 40 ml of water, and 40 ml of ethanol was refluxed for 3 days under N2, the solvent was concentrated on the rotary evaporator, the residue taken up in 300 ml of water and extracted 2× with ether. The aqueous layer was acidified with conc. HCl, then extracted 3× with 150 ml of ether. The combined ether extracts were washed with water, dried (MgSO4), and stripped to give 17.09 g (82% yield) of the desired acid.